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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-3-

methylmorpholine

CAS No.: 36981-95-0

Cat. No.: B1616694 Get Quote

Executive Safety Summary
Immediate Action Required: 2-(4-Chlorophenyl)-3-methylmorpholine is a halogenated

organic amine.[1] It poses risks as a skin/eye irritant and is harmful if swallowed.[1][2][3][4]

Critical Disposal Directive: Do NOT dispose of this compound down the drain. Do NOT mix with

strong acids or non-halogenated organic solvents.[1] This compound must be segregated into

Halogenated Organic Waste streams to ensure compliant incineration and prevent the

formation of hazardous combustion byproducts (e.g., hydrochloric acid, dioxins).

Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in safe disposal.[1] This

compound is a chlorinated analogue of phenmetrazine, sharing structural characteristics with

sympathomimetic amines.
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Property Detail

Chemical Name 2-(4-Chlorophenyl)-3-methylmorpholine

CAS Number 36981-95-0

Molecular Formula C₁₁H₁₄ClNO

Chemical Class
Halogenated Cyclic Amine (Morpholine

derivative)

Physical State Solid (typically white crystalline powder)

Acidity/Basicity Basic (Secondary amine)

Risk Assessment (GHS Classification)
H302: Harmful if swallowed.[1][2][3][4]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][3][4][5]

Waste Characterization & Segregation Logic
The Scientific Basis for Segregation: Disposal facilities distinguish strictly between

"Halogenated" and "Non-Halogenated" waste.[1]

Halogen Content: The chlorine atom on the phenyl ring necessitates high-temperature

incineration with specific flue gas scrubbing (to neutralize HCl gas).[1]

Amine Functionality: As a secondary amine, it is basic.[1] Mixing it with acidic waste streams

can cause exothermic neutralization reactions, potentially pressurizing waste containers.[1]

Segregation Decision Tree
The following workflow illustrates the decision logic for segregating this specific compound in a

laboratory setting.
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Waste Generated:
2-(4-Chlorophenyl)-3-methylmorpholine
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Figure 1: Segregation logic ensuring the compound enters the correct waste stream for

incineration.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound & Contaminated Items)
[1]

Applicability: Expired pure stocks, weighing boats, contaminated gloves, and paper towels.
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Protocol:

Containment: Place the solid waste into a clear, sealable polyethylene bag (minimum 4 mil

thickness).

Double Bagging: If disposing of pure compound (>1g), double bag to prevent particulate

dispersion.[1]

Labeling: Affix a hazardous waste label. Explicitly write "2-(4-Chlorophenyl)-3-
methylmorpholine" and check "Toxic" and "Irritant."[1]

Storage: Place the sealed bag into the laboratory's designated Solid Hazardous Waste

Drum.

B. Liquid Waste (Solutions & Reaction Mixtures)[1]
Applicability: HPLC effluent, mother liquors from synthesis, or dissolved stock solutions.[1]

Protocol:

Selection: Use a High-Density Polyethylene (HDPE) carboy designated for Halogenated

Solvents.[1]

Compatibility Check: Ensure the carboy does not contain strong acids (e.g., Sulfuric,

Nitric) or oxidizers.[1] The amine nature of the target compound poses a reaction risk.[1]

Transfer: Pour waste using a funnel to prevent spills.

Logging: Immediately log the addition on the carboy's waste tag.[1] Record the volume

and the specific chemical name. Do not use generic terms like "Organic Waste."

C. Empty Container Management
RCRA Empty Standard: A container is considered "RCRA Empty" only if:

All wastes have been removed using standard practices (pouring/pumping).[1]

No more than 2.5 cm (1 inch) of residue remains on the bottom.[1]
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Triple Rinse: Triple rinse the empty bottle with a solvent capable of dissolving the residue

(e.g., Methanol or Dichloromethane).[1]

Rinsate Disposal: Dispose of the rinsate into the Halogenated Liquid Waste container.[1]

Defacing: Deface the label and mark "Empty" before discarding the glass bottle in the glass

trash or recycling, depending on local facility rules.

Regulatory Compliance & Controlled Substance
Note
Controlled Substance Analogue Warning
While 2-(4-Chlorophenyl)-3-methylmorpholine is a distinct chemical entity, it is structurally

related to Phenmetrazine (a Schedule II substance in the US).[1]

Federal Analogue Act (US): Researchers must be aware that if this substance is intended for

human consumption, it could be treated legally as a Schedule II substance.[1]

Disposal Implication: If your facility treats this as a "Controlled Substance" for inventory

purposes, disposal may require witnessed destruction (two authorized personnel present)

and specific logging (e.g., DEA Form 41 style documentation) prior to placing it in the waste

stream.[1] Verify with your Environmental Health & Safety (EHS) officer.[1]

Emergency Spill Response
Spill Scenario: < 50g of solid powder or < 100mL of solution.[1]

Evacuate & Ventilate: Clear the immediate area.[1] If powder is airborne, evacuate the lab to

allow HVAC to clear the air (15 mins).

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]

Use a N95 or P100 respirator if dust is present.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust generation.[1]
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Liquid: Surround with absorbent pads or vermiculite.[1]

Cleanup: Scoop material into a disposal bag. Wipe the surface with a soap/water solution

(detergent helps solubilize the organic amine).[1]

Disposal: Treat all cleanup materials as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616694#2-4-chlorophenyl-3-methylmorpholine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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